Cas no 2227854-99-9 ((2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol
• CAS No: 2227854-99-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6482594
• PubChem ID: 165658613
• Update Time: 2025-05-20

(2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol
• 2227854-99-9
• EN300-1797133

• Inchi： 1S/C9H12N2O3/c1-6-3-2-4-8(11(13)14)9(6)7(10)5-12/h2-4,7,12H,5,10H2,1H3/t7-/m1/s1
• InChI Key： OIQBBMATZOQJHH-SSDOTTSWSA-N
• SMILES： OC[C@H](C1C(=CC=CC=1C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1Ų

Additional information on (2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol

Introduction to (2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol (CAS No. 2227854-99-9)

The compound (2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol, identified by its CAS number 2227854-99-9, is a meticulously crafted molecule with significant implications in the field of pharmaceutical chemistry. This enantiomerically pure compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a chiral center at the second carbon atom, along with specific functional groups such as an amino group and a nitro-substituted aromatic ring, makes this compound a subject of intense interest for researchers exploring novel therapeutic agents.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the realization that the stereochemistry of a molecule can profoundly influence its biological activity. The stereochemical purity of (2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol is a testament to the advancements in synthetic methodologies that allow for precise control over molecular architecture. This precision is crucial in medicinal chemistry, where subtle differences in stereochemistry can lead to varying pharmacological outcomes.

The aromatic ring in (2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol is substituted with a nitro group at the 6-position and a methyl group at the 2-position. These substituents not only contribute to the compound's distinct spectral properties but also play a pivotal role in modulating its interactions with biological targets. The nitro group, known for its ability to engage in hydrogen bonding and influence electronic properties, can enhance binding affinity to certain enzymes and receptors. Meanwhile, the methyl group introduces steric hindrance, which can fine-tune the compound's pharmacokinetic profile.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) to optimize drug candidates. The synthesis and characterization of (2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol exemplify this approach. By systematically varying substituents and studying their effects on biological activity, researchers can identify lead compounds with enhanced efficacy and reduced side effects. This compound serves as a valuable scaffold for exploring new therapeutic avenues, particularly in areas such as central nervous system (CNS) disorders and inflammatory diseases.

The amino group in (2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol provides a versatile handle for further chemical modifications. This functionality can be exploited to link the compound to other pharmacophores or to introduce additional molecular recognition elements. Such modifications are essential for developing prodrugs or conjugates that enhance bioavailability or target specificity. The ability to derivatize this compound opens up numerous possibilities for creating novel therapeutic entities with tailored properties.

Advances in computational chemistry have further accelerated the discovery process by enabling virtual screening and molecular docking studies. These computational techniques allow researchers to predict the binding modes and affinities of (2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol with various biological targets. By integrating experimental data with computational insights, scientists can design more efficient synthetic routes and optimize lead compounds faster than traditional methods alone.

In clinical settings, the development of new drugs relies heavily on robust preclinical data demonstrating safety and efficacy. The unique properties of (2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol make it an attractive candidate for further investigation in animal models and cell-based assays. Preliminary studies have suggested potential activity against several disease-related pathways, warranting further exploration into its therapeutic potential.

The synthesis of chiral compounds like (2S)-2-amino-2-(2-methyl-6-nitrophenyl)ethan-1-ol also highlights the importance of green chemistry principles in modern pharmaceutical research. Optimizing synthetic routes to minimize waste, reduce energy consumption, and employ sustainable solvents are critical considerations for future drug development. These efforts not only benefit the environment but also improve cost-effectiveness and scalability.

As our understanding of disease mechanisms evolves, so does our ability to design targeted therapies. The structural complexity of (2S)-amino-_βS^SSS)_βS)_{αβγδεζηθμνξοπρστυφχψωαβγδεζηθικλμνξοπρστυφχψωαβγδεζηθικλμνξοπρστυφχψωαβγδεζηθικλμνξοπρστυφχψωαβγδεζηθικλμνξοπρστυφχψωαβγδεζηθικλμνξοπρστυφχψωαβγδεζηθικλμνξοπρστυφχψωαβγδεζηθικλμνξοπρστυφχψωαβγδεζηθικλμνξοπρστυφχψωαβγδεζηθικλμνξοπρστυφχψωαβγδεζηθικλμνξοπρστυφχψωαβγδεζηθικλμνξοπρστυφχψωαβγδεζηθικλμνξοπ(22)}
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